1-((1-(4-Ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C19H23N3O3S/c1-2-25-16-7-5-15(6-8-16)22-13-14(10-18(22)23)11-20-19(24)21-12-17-4-3-9-26-17/h3-9,14H,2,10-13H2,1H3,(H2,20,21,24)
• InChI Key: MWVZFUWKAUKSCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)CNC(=O)NCC3=CC=CS3
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

1-((1-(4-Ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry.

Scientific Research Applications

Acetylcholinesterase Inhibition

Research on similar urea derivatives has demonstrated potential applications in the inhibition of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. A study by Vidaluc et al. (1995) synthesized a series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, assessing their antiacetylcholinesterase activity. These compounds were designed to optimize the spacer length between pharmacophoric moieties, aiming for high inhibitory activities through efficient interaction with the enzyme's hydrophobic binding sites (Vidaluc et al., 1995).

Neuropeptide Y5 Receptor Antagonism

Another study focused on the synthesis and structure-activity relationships of trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists. Fotsch et al. (2001) optimized a lead compound for in vitro potency, producing analogues with IC(50)s less than 0.1 nM at the NPY5 receptor. These compounds were tested for their functional activity in cellular assays, demonstrating antagonist behavior (Fotsch et al., 2001).

Anticancer Activity

Mustafa et al. (2014) synthesized and evaluated unsymmetrical 1,3-disubstituted ureas for enzyme inhibition and anticancer activity. The study introduced new urea derivatives showing varying degrees of inhibition against enzymes like urease and β-glucuronidase, with one compound demonstrating in vitro anticancer activity with a notable IC50 value (Mustafa et al., 2014).

Glycolic Acid Oxidase Inhibition

Research by Rooney et al. (1983) explored the synthesis of novel 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives as inhibitors of glycolic acid oxidase (GAO), an enzyme implicated in the production of oxalate and kidney stone formation. Compounds with large lipophilic 4-substituents showed potent, competitive inhibition of GAO, suggesting potential therapeutic applications (Rooney et al., 1983).